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Compound of Interest

Compound Name: N-Stearoylsphingomyelin

Cat. No.: B15578473

For Immediate Release

This document provides detailed application notes and protocols for the use of high-purity N-
Stearoylsphingomyelin in scientific research. Tailored for researchers, scientists, and drug
development professionals, this guide offers a comprehensive overview of the product's
specifications, its role in critical signaling pathways, and detailed experimental procedures.

Product Overview and Commercial Supplier
Specifications

N-Stearoylsphingomyelin is a saturated sphingomyelin that plays a crucial role in the
formation of lipid rafts and cellular signaling. It is a key component of cell membranes and is
involved in pathways related to apoptosis, cell proliferation, and inflammation. Several
commercial suppliers offer high-purity N-Stearoylsphingomyelin for research purposes. A
summary of their product specifications is provided below for easy comparison.
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I MedChemExpress[1 _
Specification | ChemicalBook Benchchem
N- N-

Product Name

Stearoylsphingomyeli

n

N-STEAROYL-D-
SPHINGOMYELIN[2]

Stearoylsphingomyeli

n

CAS Number 58909-84-5[1] 58909-84-5[2] 58909-84-5
Molecular Formula C41H83N206P C41H83N206P[2] C41H83N206P
Molecular Weight 731.08 731.1 731.1 g/mol
Information not
Purity >98% . >98%
available
White to off-white White to Off-white )
Appearance ) ) Solid
solid Solid[2]
Storage -20°C -20°CJ[2] -20°C

The Sphingomyelin-Ceramide Signaling Pathway

N-Stearoylsphingomyelin is a key precursor in the sphingomyelin-ceramide signaling

pathway. The hydrolysis of sphingomyelin by sphingomyelinases (SMases) generates

ceramide, a potent second messenger involved in a multitude of cellular processes. Ceramide

can trigger signaling cascades leading to apoptosis, cell cycle arrest, and inflammation.

Understanding this pathway is critical for research in cancer biology, neurodegenerative

diseases, and immunology.
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Plasma Membrane

Sphingomyelinase —Adtivates | —(N-Stearoylsphingomyelin}—HM»

Initiat Apoptosis
Ceramide niates Cell Cycle Arrest
Inflammation

Prepare Substrate Vesicles,
Inhibitor, and Enzyme

Dissolve Lipids Set up reactions in 96-well plate
in Chloroform (Buffer, Inhibitor, Substrate)

Form Thin Lipid Film
(Rotary Evaporation)

Hydrate Film with Buffer
(Forms MLVs)

Measure Fluorescence

Calculate % Inhibition
and IC50

Characterize Size (DLS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [High-Purity N-Stearoylsphingomyelin: A Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15578473#commercial-suppliers-of-high-purity-n-
stearoylsphingomyelin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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